Cas no 86788-49-0 (methyl 7-hydroxy-2-oxo-chromene-3-carboxylate)
86788-49-0 structure
Product Name:methyl 7-hydroxy-2-oxo-chromene-3-carboxylate
CAS No:86788-49-0
MF:C11H8O5
MW:220.178223609924
MDL:MFCD00488484
CID:708587
PubChem ID:5416969
Update Time:2025-04-19
methyl 7-hydroxy-2-oxo-chromene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3-carboxylicacid, 7-hydroxy-2-oxo-, methyl ester
- 7-Hydroxy-2-oxo-2h-chromene-3-carboxylic acid methyl ester
- methyl 7-hydroxy-2-oxochromene-3-carboxylate
- methyl 7-hydroxy-2-oxo-chromene-3-carboxylate
- MFCD00488484
- AKOS002364363
- SCHEMBL103400
- SR-01000307342
- methyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate
- UDRWUSXZHQTTEN-UHFFFAOYSA-N
- 7X-0821
- SR-01000307342-1
- Methyl 7-hydroxy-2-oxo-2H-1-benzopyran-3-carboxylate
- FT-0701830
- CS-0456684
- 86788-49-0
- 7-hydroxyl-3-coumarin carboxylic acid methyl ester
- DTXSID60419952
- DB-076740
- STL427082
- 7-hydroxycoumarin-3-carboxylic acid methyl ester
-
- MDL： MFCD00488484
- Inchi： 1S/C11H8O5/c1-15-10(13)8-4-6-2-3-7(12)5-9(6)16-11(8)14/h2-5,12H,1H3
- InChI Key： UDRWUSXZHQTTEN-UHFFFAOYSA-N
- SMILES： O1C(C(C(=O)OC)=CC2C=CC(=CC1=2)O)=O
Computed Properties
- Exact Mass: 220.037
- Monoisotopic Mass: 220.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.8A^2
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 1.6
Experimental Properties
- PSA: 76.74000
- LogP: 1.28520
methyl 7-hydroxy-2-oxo-chromene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM286407-1g |
Methyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate |
86788-49-0 | 97% | 1g |
$321 | 2021-06-17 | |
| Chemenu | CM286407-1g |
Methyl 7-hydroxy-2-oxo-2H-chromene-3-carboxylate |
86788-49-0 | 97% | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D767488-250mg |
2H-1-Benzopyran-3-carboxylicacid, 7-hydroxy-2-oxo-, methyl ester |
86788-49-0 | 95% | 250mg |
$330 | 2023-09-02 | |
| eNovation Chemicals LLC | D767488-1g |
2H-1-Benzopyran-3-carboxylicacid, 7-hydroxy-2-oxo-, methyl ester |
86788-49-0 | 95% | 1g |
$240 | 2024-06-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZJD0058-1G |
methyl 7-hydroxy-2-oxo-chromene-3-carboxylate |
86788-49-0 | 95% | 1g |
￥ 1,920.00 | 2023-04-13 | |
| A2B Chem LLC | AC11687-1mg |
2H-1-Benzopyran-3-carboxylicacid, 7-hydroxy-2-oxo-, methyl ester |
86788-49-0 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AC11687-5mg |
2H-1-Benzopyran-3-carboxylicacid, 7-hydroxy-2-oxo-, methyl ester |
86788-49-0 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AC11687-10mg |
2H-1-Benzopyran-3-carboxylicacid, 7-hydroxy-2-oxo-, methyl ester |
86788-49-0 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AC11687-500mg |
2H-1-Benzopyran-3-carboxylicacid, 7-hydroxy-2-oxo-, methyl ester |
86788-49-0 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AC11687-1g |
2H-1-Benzopyran-3-carboxylicacid, 7-hydroxy-2-oxo-, methyl ester |
86788-49-0 | >90% | 1g |
$1295.00 | 2024-04-19 |
methyl 7-hydroxy-2-oxo-chromene-3-carboxylate Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
86788-49-0 (methyl 7-hydroxy-2-oxo-chromene-3-carboxylate) Related Products
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- 81017-23-4(2H-1-Benzopyran-3-carboxylicacid, 7-(acetyloxy)-2-oxo-)
- 6093-74-9(2-Oxo-7-propoxy-2H-chromene-3-carboxylic acid)
- 79065-74-0(7-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid)
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- 10242-13-4(2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-)
- 779-27-1(7-Hydroxycoumarin-3-carboxylic acid)
- 531-81-7(Coumarin-3-carboxylic acid)
- 20300-59-8(7-Methoxycoumarin-3-carboxylic acid)
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